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Compound of Interest

Compound Name: 2,3-Difluoro-4-hydroxybenzonitrile

Cat. No.: B167122 Get Quote

Essential Safety and Handling Guide: 2,3-Difluoro-4-
hydroxybenzonitrile
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2,3-Difluoro-4-
hydroxybenzonitrile (CAS No: 126162-38-7). The following procedures are designed to

ensure safe laboratory operations and minimize exposure risks.

Hazard Identification and Classification
2,3-Difluoro-4-hydroxybenzonitrile is a chemical compound that requires careful handling

due to its potential health effects. It is classified as hazardous under the Globally Harmonized

System (GHS).[1] Key hazards include being harmful if swallowed, causing skin irritation,

causing serious eye damage, and potentially causing respiratory irritation.[1][2]

Table 1: GHS Hazard Classification for 2,3-Difluoro-4-hydroxybenzonitrile
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[2]

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage[1]

Specific target organ toxicity —

Single exposure
Category 3

H335: May cause respiratory

irritation[1][2]

Hazardous to the aquatic

environment, acute hazard
Category 3 H402: Harmful to aquatic life

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 2,3-Difluoro-4-hydroxybenzonitrile
to prevent contact and inhalation.[1] Engineering controls, such as fume hoods, should be the

primary method of exposure control.

Table 2: Recommended Personal Protective Equipment

Body Part PPE Recommendation Standard/Specification

Respiratory
Air-purifying respirator (if

ventilation is inadequate).[1]
NIOSH (US) approved[3]

Hands
Chemical-resistant protective

gloves.
29 CFR 1910.138[1]

Eyes/Face
Chemical safety goggles

and/or a face shield.
29 CFR 1910.133[1]

Skin/Body Protective clothing, lab coat.
Wear suitable protective

clothing[1]

Feet Safety shoes. 29 CFR 1910.136[1]
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Operational and Disposal Plans
A systematic approach to handling and disposal is essential for safety and environmental

protection. The following workflow outlines the key steps from preparation to waste disposal.

Work Area Preparation

Ensure Engineering Controls
(Fume Hood, Ventilation)

Don Appropriate PPE

Weighing and Transfer

Proceed to handle

Use in Reaction

Decontaminate Glassware
and Surfaces

After use

Collect Contaminated PPE
and Materials

Segregate waste

Doff PPE Correctly

Wash Hands Thoroughly
Dispose via Approved

Waste Disposal Service

Click to download full resolution via product page

Caption: Workflow for handling 2,3-Difluoro-4-hydroxybenzonitrile.

Step-by-Step Handling Protocol
Preparation and Engineering Controls:

Always handle this chemical within a certified chemical fume hood.[1]

Ensure that emergency eye wash fountains and safety showers are readily accessible in

the immediate vicinity of potential exposure.[1]

Before handling, put on all required PPE as specified in Table 2.

Handling the Chemical:
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Avoid breathing any dust, mist, or spray generated from the substance.[1]

Prevent all contact with skin and eyes.[1]

When using the product, do not eat, drink, or smoke.[1]

Keep the container tightly closed when not in use.[1]

Avoid release to the environment.

Storage:

Store in a locked, dry, cool, and well-ventilated area.[1]

Keep the substance away from strong oxidizing agents and sources of heat or flame.[1]

First Aid Measures
Immediate action is required in case of exposure.

Table 3: First Aid Procedures
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Exposure Route Action

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. Seek immediate

medical attention.[1]

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing and wash it before reuse. If skin

irritation occurs, get medical advice.[1]

Eye Contact

Immediately rinse cautiously with water for at

least 15 minutes. Remove contact lenses if

present and easy to do so. Continue rinsing and

call a physician immediately.[1]

Ingestion

Rinse mouth with water. Call a POISON

CENTER or doctor immediately if you feel

unwell. Never give anything by mouth to an

unconscious person.[1]

Disposal Plan
Proper disposal is critical to prevent environmental contamination and ensure safety.

Waste Collection:

All waste materials, including empty containers, contaminated PPE, and surplus

chemicals, must be collected in suitable, labeled containers.[4]

Disposal Method:

Dispose of the chemical and its container through a licensed and approved waste disposal

plant.[1]

One recommended method is to use an authorized incinerator equipped with an

afterburner and a flue gas scrubber.[1]

Do not allow the product to enter drains or waterways.
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Handle uncleaned containers as you would the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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